Cas no 1806752-98-6 (6-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-4-carbonyl chloride)

• Product Name: 6-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-4-carbonyl chloride
• CAS No: 1806752-98-6
• MF: C₉H₇ClF₃NO₃
• MW: 269.60499215126
• CID: 4840020
• Update Time: 2025-06-09

6-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-4-carbonyl chloride

• Inchi： 1S/C9H7ClF3NO3/c1-4-7(17-9(11,12)13)5(8(10)15)3-6(14-4)16-2/h3H,1-2H3
• InChI Key： NBTFNBARZDRFHN-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(N=C(C)C=1OC(F)(F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on 6-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-4-carbonyl chloride

Introduction to 6-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-4-carbonyl chloride (CAS No. 1806752-98-6) and Its Applications in Modern Chemical Biology

6-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-4-carbonyl chloride, identified by its CAS number 1806752-98-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its versatile structural features and reactivity. This compound belongs to the pyridine derivatives family, which is well-known for its broad spectrum of biological activities and utility in pharmaceutical synthesis. The presence of multiple functional groups, including a methoxy moiety at the 6-position, a methyl group at the 2-position, a trifluoromethoxy group at the 3-position, and a carbonyl chloride (acylating agent) at the 4-position, makes it a valuable intermediate in the synthesis of complex molecules.

The carbonyl chloride functionality is particularly noteworthy as it serves as an efficient acylating agent, facilitating the introduction of acyl groups into various substrates. This property is highly advantageous in medicinal chemistry, where the construction of amide and ester bonds is a fundamental step in drug development. The compound’s ability to participate in nucleophilic acyl substitution reactions makes it a preferred choice for synthesizing bioactive molecules such as protease inhibitors, kinase inhibitors, and other therapeutic agents.

The trifluoromethoxy group is another critical feature that enhances the compound’s utility. Fluoro-substituted compounds often exhibit improved metabolic stability, bioavailability, and binding affinity to biological targets compared to their non-fluorinated counterparts. This has led to an increased interest in fluorinated pyridines as pharmacophores in drug discovery programs. Recent studies have demonstrated that pyridines bearing trifluoromethyl or trifluoromethoxy groups can modulate enzyme activity and receptor binding with high specificity, making them attractive for designing next-generation therapeutics.

Recent advancements in synthetic methodologies have further highlighted the importance of 6-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-4-carbonyl chloride. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce this compound into more complex molecular architectures. These reactions often proceed with high selectivity and yield, enabling the rapid assembly of novel heterocyclic compounds. Additionally, modern computational techniques have been used to predict the reactivity and regioselectivity of this compound, aiding chemists in designing efficient synthetic routes.

In drug discovery pipelines, this compound has been utilized as a building block for synthesizing small molecule inhibitors targeting various diseases. For example, researchers have explored its application in developing inhibitors for cancer-related kinases, where the pyridine scaffold provides a suitable platform for interactions with ATP-binding pockets. The combination of methoxy, methyl, and trifluoromethoxy groups enhances the compound’s ability to fit into these binding sites while maintaining favorable pharmacokinetic properties.

The methoxy group at the 6-position contributes to the overall solubility and lipophilicity of the molecule, which are critical parameters for oral bioavailability. Furthermore, methoxy-substituted pyridines have been shown to exhibit favorable interactions with certain biological targets due to their ability to form hydrogen bonds or participate in π-stacking interactions. These properties make 6-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-4-carbonyl chloride a valuable asset in medicinal chemistry libraries.

Another area where this compound has shown promise is in the synthesis of fluorescent probes for biological imaging. Pyridine derivatives are frequently used as fluorophores due to their tunable emission properties and compatibility with various biological systems. The introduction of electron-withdrawing groups such as trifluoromethoxy can enhance fluorescence quantum yields, making these probes more sensitive and reliable for diagnostic applications.

The role of this compound in material science is also emerging as an important field of study. Pyridine-based compounds are known for their ability to form coordination complexes with metals, leading to materials with unique electronic properties. Researchers have explored its use in designing metal-organic frameworks (MOFs) and coordination polymers that exhibit applications in catalysis, gas storage, and separation technologies.

Future research directions may focus on expanding the synthetic utility of 6-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-4-carbonyl chloride through innovative methodologies such as photoredox catalysis or biocatalytic approaches. These strategies could enable greener and more sustainable synthetic routes while maintaining high chemical yields and purity standards.

In conclusion,6-Methoxy-2-methyl-3-(trifluoromethoxy)pyridine-4-carbonyl chloride (CAS No. 1806752-98-6) is a multifunctional compound with broad applications across chemical biology and pharmaceutical research. Its unique structural features make it an indispensable tool for synthesizing bioactive molecules, fluorescent probes, and advanced materials. As research continues to uncover new methodologies and applications,this compound will undoubtedly remain at the forefront of scientific innovation.